Cas no 2701705-46-4 (1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
• CAS No: 2701705-46-4
• MF: C₉H₁₁ClF₃NS
• MW: 257.703550577164
• CID: 5085778
• PubChem ID: 129317670
• Update Time: 2024-11-08

1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-[(Trifluoromethyl)sulfanyl]phenyl)ethan-1-amine HCl
• BS-46621
• 1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethanamine hydrochloride
• 2701705-46-4
• (R)-1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
• 1-[4-(trifluoromethylsulfanyl)phenyl]ethanamine;hydrochloride
• E75558
• 1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
• AXC24039

• Inchi： 1S/C9H10F3NS.ClH/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12;/h2-6H,13H2,1H3;1H
• InChI Key： FATBLICFSRIJRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)C)=CC=1)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 257.0252827g/mol
• Monoisotopic Mass: 257.0252827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų